Diethyl 4-(3-bromophenyl)-1-(propan-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate

• Molecular Formula: C20H24BrNO4
• Molecular Weight: 422.3 g/mol
• IUPAC Name: diethyl 4-(3-bromophenyl)-1-propan-2-yl-4H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C20H24BrNO4/c1-5-25-19(23)16-11-22(13(3)4)12-17(20(24)26-6-2)18(16)14-8-7-9-15(21)10-14/h7-13,18H,5-6H2,1-4H3
• InChI Key: KESMTXHFCJZZHW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C=C(C1C2=CC(=CC=C2)Br)C(=O)OCC)C(C)C

Description

Diethyl 4-(3-bromophenyl)-1-(propan-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate is a chemical compound that belongs to the dihydropyridine class. This class of compounds is known for its diverse applications in medicinal chemistry, particularly as calcium channel blockers. The compound features a bromophenyl group, which can influence its reactivity and biological activity.

Preparation Methods

The synthesis of Diethyl 4-(3-bromophenyl)-1-(propan-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate typically involves the Hantzsch dihydropyridine synthesis. This method includes the condensation of an aldehyde, a β-keto ester, and ammonia or an amine under acidic or basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified by recrystallization or chromatography.

Chemical Reactions Analysis

Diethyl 4-(3-bromophenyl)-1-(propan-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form the corresponding pyridine derivative.

Reduction: Reduction reactions can lead to the formation of tetrahydropyridine derivatives.

Substitution: The bromophenyl group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines or thiols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Diethyl 4-(3-bromophenyl)-1-(propan-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on calcium channels.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in cardiovascular diseases.

Industry: It can be used in the development of new materials and as a precursor in various chemical processes.

Mechanism of Action

The mechanism of action of Diethyl 4-(3-bromophenyl)-1-(propan-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate involves its interaction with calcium channels. By binding to these channels, the compound can modulate calcium influx into cells, which is crucial for various physiological processes. This interaction can lead to vasodilation and reduced blood pressure, making it a potential candidate for treating hypertension.

Comparison with Similar Compounds

Diethyl 4-(3-bromophenyl)-1-(propan-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate can be compared with other dihydropyridine derivatives such as nifedipine, amlodipine, and felodipine. While all these compounds share a common dihydropyridine core, the presence of different substituents, such as the bromophenyl group in our compound, can lead to variations in their pharmacological profiles and reactivity. This uniqueness can be leveraged to develop new drugs with improved efficacy and safety profiles.